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Compound of Interest

Compound Name: 2-Ethyl-4-methylbenzoic acid

CAS No.: 1369815-07-5

Cat. No.: B3100478

Get Quote

Forward-Looking Statement: This document provides a comprehensive technical overview of 2-
Ethyl-4-methylbenzoic acid (CAS 1369815-07-5). Due to the limited availability of published

experimental data for this specific compound, this guide integrates established principles of

organic chemistry, data from closely related analogs, and predictive models to offer a robust

profile for researchers, scientists, and drug development professionals. All data for analogous

compounds are clearly identified.

Introduction and Chemical Identity
2-Ethyl-4-methylbenzoic acid is a disubstituted aromatic carboxylic acid. The presence of the

carboxylic acid group, a key pharmacophore, makes it a molecule of interest in medicinal

chemistry and materials science.[1] The ethyl and methyl substituents on the benzene ring

influence its electronic properties, lipophilicity, and steric profile, which in turn can modulate its

biological activity and physical properties.[1] Benzoic acid and its derivatives are known to

possess a wide range of biological activities, including antimicrobial, anti-inflammatory, and

anticancer properties.[2][3]

Table 1: Chemical Identity of 2-Ethyl-4-methylbenzoic Acid
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Identifier Value Source

CAS Number 1369815-07-5 [4]

Molecular Formula C₁₀H₁₂O₂ [4]

Molecular Weight 164.20 g/mol [4]

SMILES CCC1=CC(C)=CC=C1C(O)=O [4]

Physicochemical Properties
Experimental physicochemical data for 2-Ethyl-4-methylbenzoic acid is not readily available

in the public domain. Therefore, this section provides predicted values and data from a closely

related isomer, 4-Ethyl-2-methylbenzoic acid (CAS 190367-29-4), for comparative purposes.

Table 2: Physicochemical Properties

Property
2-Ethyl-4-methylbenzoic
acid (Predicted/Analog
Data)

4-Ethyl-2-methylbenzoic
acid (CAS 190367-29-4)

Melting Point
Solid at room temperature

(predicted)
Not available

Boiling Point Not available Not available

Solubility

Poorly soluble in water, soluble

in organic solvents like

acetone and ethanol (predicted

based on analogs like p-toluic

acid)[5]

Not available

pKa
~4-5 (predicted based on

benzoic acid)
Not available

LogP Not available 2.25562[6]

Topological Polar Surface Area 37.3 Å² (predicted) 37.3 Å²[6]
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Proposed Synthesis Workflow
A plausible synthetic route for 2-Ethyl-4-methylbenzoic acid can be devised based on

established organic chemistry reactions, such as Friedel-Crafts acylation followed by oxidation.

Rationale for Synthetic Strategy
The synthesis of substituted benzoic acids can be achieved through various methods, including

the oxidation of alkylbenzenes and the carboxylation of Grignard reagents.[7] For the target

molecule, a multi-step synthesis starting from a readily available substituted toluene is a logical

approach. Friedel-Crafts acylation of toluene is a well-established method for introducing an

acyl group, which can then be reduced, followed by a second electrophilic substitution and final

oxidation to the carboxylic acid. The directing effects of the alkyl groups on the aromatic ring

are a key consideration in this synthetic design.[8][9]

Proposed Synthetic Protocol
A potential two-step synthesis is outlined below:

Step 1: Friedel-Crafts Acylation of m-Xylene

Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add

anhydrous aluminum chloride (AlCl₃) in a suitable solvent like dichloromethane (DCM).

Reagent Addition: Cool the suspension in an ice bath. Add propionyl chloride dropwise via

the dropping funnel to the stirred suspension.

Aromatic Substrate Addition: After the formation of the acylium ion, add m-xylene dropwise to

the reaction mixture, maintaining the low temperature.

Reaction and Quenching: Allow the reaction to stir at room temperature for several hours.

Quench the reaction by slowly pouring the mixture into a beaker of crushed ice and

concentrated hydrochloric acid.

Workup: Separate the organic layer, extract the aqueous layer with DCM, and combine the

organic fractions. Wash the combined organic layers with water, saturated sodium
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bicarbonate solution, and brine. Dry the organic layer over anhydrous magnesium sulfate,

filter, and concentrate under reduced pressure to yield the crude ketone.

Step 2: Oxidation to 2-Ethyl-4-methylbenzoic Acid

Oxidation: The resulting ketone from Step 1 can be oxidized to the corresponding carboxylic

acid using a strong oxidizing agent such as potassium permanganate (KMnO₄) in a basic

solution or through a haloform reaction if applicable.

Purification: The crude benzoic acid can be purified by recrystallization from a suitable

solvent system, such as ethanol/water.

Synthesis Workflow Diagram

m-Xylene

Friedel-Crafts AcylationPropionyl Chloride

AlCl₃ (Catalyst)

Intermediate KetoneFormation of C-C bond Oxidation (e.g., KMnO₄) 2-Ethyl-4-methylbenzoic AcidFormation of Carboxylic Acid

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Ethyl-4-methylbenzoic acid.

Predicted Spectroscopic Profile
While experimental spectra for 2-Ethyl-4-methylbenzoic acid are not available, a predicted

profile can be constructed based on the analysis of its structure and data from similar

compounds.

Table 3: Predicted Spectroscopic Data
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Technique Predicted Features

¹H NMR

- Aromatic protons (3H) appearing as multiplets

in the δ 7.0-8.0 ppm region. - Ethyl group

protons: a quartet around δ 2.6-2.8 ppm (CH₂)

and a triplet around δ 1.2-1.4 ppm (CH₃). -

Methyl group protons: a singlet around δ 2.3-2.5

ppm. - Carboxylic acid proton: a broad singlet at

δ > 10 ppm.

¹³C NMR

- Carboxylic acid carbonyl carbon around δ 170-

180 ppm. - Aromatic carbons in the δ 120-145

ppm region (6 signals expected). - Ethyl group

carbons: CH₂ around δ 25-30 ppm and CH₃

around δ 13-16 ppm. - Methyl group carbon

around δ 20-22 ppm.[10]

IR Spectroscopy

- Broad O-H stretch from the carboxylic acid

dimer from approximately 2500-3300 cm⁻¹. -

Strong C=O stretch from the carboxylic acid at

approximately 1680-1710 cm⁻¹.[11][12] - C-H

stretches from the alkyl groups just below 3000

cm⁻¹. - Aromatic C=C stretches around 1600

and 1450 cm⁻¹.

Mass Spectrometry (EI)

- Molecular ion peak (M⁺) at m/z = 164. -

Fragment ion at m/z = 149 corresponding to the

loss of a methyl group. - Fragment ion at m/z =

119 corresponding to the loss of a carboxyl

group.

Potential Applications in Drug Discovery
The benzoic acid scaffold is a versatile building block in medicinal chemistry.[13] The specific

substitution pattern of 2-Ethyl-4-methylbenzoic acid could be leveraged to explore its

potential in several therapeutic areas.
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Structure-Activity Relationship (SAR) Insights: The ethyl and methyl groups contribute to the

lipophilicity of the molecule, which can influence its ability to cross cell membranes. The

positions of these substituents can also affect the binding affinity and selectivity for biological

targets.[1][14]

Antimicrobial Agents: Benzoic acid and its derivatives have a long history of use as

antimicrobial agents.[3] 2-Ethyl-4-methylbenzoic acid could be investigated for its activity

against various bacterial and fungal strains.

Anticancer Research: Numerous benzoic acid derivatives have been synthesized and

evaluated for their anticancer properties.[2][13] The specific structure of 2-Ethyl-4-
methylbenzoic acid could be a starting point for the design of novel anticancer agents.

Enzyme Inhibition: The carboxylic acid moiety can act as a key interacting group with the

active sites of various enzymes. For instance, derivatives of benzoic acid have been

explored as inhibitors of enzymes like dihydrofolate reductase.[15]

Safety and Handling
No specific safety data sheet (SDS) is available for 2-Ethyl-4-methylbenzoic acid. The

following recommendations are based on the safety profiles of structurally related aromatic

carboxylic acids.[13][16][17][18]

General Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, gas, mist,

vapors, or spray. Avoid contact with skin, eyes, and clothing.[16][18]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[16][18]

First Aid:

Skin Contact: Wash off immediately with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Inhalation: Remove person to fresh air and keep comfortable for breathing.
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Ingestion: Rinse mouth. Do NOT induce vomiting.

Storage: Store in a cool, dry, and well-ventilated place. Keep container tightly closed.

Disposal: Dispose of contents/container to an approved waste disposal plant.

Conclusion
2-Ethyl-4-methylbenzoic acid, CAS 1369815-07-5, represents a chemical entity with

significant potential for further investigation in both academic and industrial research settings.

While a comprehensive experimental characterization is yet to be published, this guide

provides a foundational understanding of its properties, a plausible synthetic approach, and an

outlook on its potential applications based on established chemical principles and data from

analogous structures. It is our hope that this technical guide will serve as a valuable resource

for researchers embarking on the study of this and other novel substituted benzoic acids.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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